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Compound of Interest

Compound Name: Mycophenolic acid-13C17

Cat. No.: B1514385 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Mycophenolic acid-13C17, a stable isotope-labeled compound. Adherence to these

procedures is critical to ensure personnel safety and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals who handle this

compound in a laboratory setting.

Mycophenolic acid and its isotopologues are potent, biologically active compounds that require

careful handling throughout their lifecycle, including disposal.[1] The procedures outlined below

are based on established safety data for Mycophenolic Acid and are directly applicable to

Mycophenolic acid-13C17.

Quantitative Data Summary
The following table summarizes key quantitative data for Mycophenolic Acid. These properties

are essential for understanding the compound's behavior and for conducting a thorough risk

assessment.
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Property Value

Chemical Formula C₁₇H₂₀O₆

Molecular Weight 320.34 g/mol [2][3]

Melting Point Not available

Appearance White or almost white, crystalline powder[4]

Solubility
Slightly soluble in water and anhydrous ethanol;

very slightly soluble in heptane[4]

Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Mycophenolic acid-13C17 waste.

Waste Generation & Segregation Packaging & Labeling
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Caption: Disposal workflow for Mycophenolic acid-13C17.

Experimental Protocols: Step-by-Step Disposal
Procedures
The recommended disposal method for Mycophenolic acid-13C17 is to treat it as hazardous

waste and arrange for its collection by a licensed waste disposal service.[4][5] Do not dispose
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of this material down the drain or in regular trash.

Personnel Protective Equipment (PPE): Before handling Mycophenolic acid-13C17 waste,

ensure you are wearing the appropriate PPE:

Safety glasses with side shields or goggles[3]

Chemical-resistant gloves (e.g., nitrile)

Lab coat

A NIOSH/MSHA or European Standard EN 149 approved respirator if there is a risk of dust

generation[1][4]

Step 1: Waste Segregation

Segregate all waste contaminated with Mycophenolic acid-13C17 from other laboratory

waste streams.

This includes:

Unused or expired solid compound.

Solutions containing the compound.

Contaminated consumables such as pipette tips, weighing boats, and wipes.

Contaminated personal protective equipment (gloves, disposable lab coats).

Step 2: Packaging Solid Waste

Carefully place all solid waste contaminated with Mycophenolic acid-13C17 into a

designated, sealable, and puncture-resistant hazardous waste container.[1]

If handling the pure compound, use dry clean-up procedures and avoid generating dust.[1]

Seal the container securely.

Step 3: Packaging Liquid Waste
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Collect all liquid waste containing Mycophenolic acid-13C17 in a compatible, leak-proof

container with a secure screw-top cap.

Do not overfill the container; leave adequate headspace for expansion.

Ensure the exterior of the container is clean and free of contamination.

Step 4: Labeling

Clearly label the waste container with the following information:

"Hazardous Waste"

"Mycophenolic acid-13C17"

The approximate quantity of the compound.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Step 5: Storage

Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible materials, such as strong

oxidizing agents.[1][4][6]

Step 6: Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and disposal of the waste.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[5]

Spill Response: In the event of a spill:
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Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

Carefully sweep or scoop the material into a hazardous waste container.[1]

Clean the spill area with a suitable decontaminating solution and dispose of all cleaning

materials as hazardous waste.

Major Spill:

Evacuate the area immediately.

Alert your institution's EHS and emergency responders.[1]

Prevent entry to the contaminated area.

Provide responders with information on the nature of the spilled material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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